Cas no 74061-77-1 ((+/-)-bavachromanol)

• Product Name: (+/-)-bavachromanol
• CAS No: 74061-77-1
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• CID: 2048078
• PubChem ID: 5321790
• Update Time: 2025-04-21

(+/-)-bavachromanol Chemical and Physical Properties

Names and Identifiers

• (+/-)-bavachromanol
• 4,4',5''-trihydroxy-6'',6''-dimethyldihydropyrano(2'',3'':2'.3')-chalcone
• Bavachromanol
• LMPK12120078
• SCHEMBL14523859
• (E)-1-(3,5-dihydroxy-2,2-dimethyl-3,4-dihydrochromen-8-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 74061-77-1

• Inchi： 1S/C20H20O5/c1-20(2)18(24)11-15-17(23)10-8-14(19(15)25-20)16(22)9-5-12-3-6-13(21)7-4-12/h3-10,18,21,23-24H,11H2,1-2H3/b9-5+
• InChI Key： UGEVDAKDRYGXKU-WEVVVXLNSA-N
• SMILES： CC1(C(O)CC2C(=CC=C(C=2O1)C(/C=C/C1C=CC(O)=CC=1)=O)O)C

Computed Properties

• Exact Mass: 340.13107373Da
• Monoisotopic Mass: 340.13107373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.567
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives